Cas no 13506-76-8 (2-methyl-6-nitro-benzoic acid)

• Product Name: 2-methyl-6-nitro-benzoic acid
• CAS No: 13506-76-8
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00007267
• CID: 87027
• PubChem ID: 24849127
• Update Time: 2025-04-18

2-methyl-6-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitrobenzoic acid
• 6-Nitro-o-toluic acid
• 2-Methyl-nitrobenzoi
• 2-Methyl-nitrobenzoic Acid
• RARECHEM AL BO 0232
• Methyl-6-nitrobenzoic
• 2-Carboxy-3-nitrotoluene
• 2-NITRO-6-METHYLBENZOIC ACID
• 6-Nitro-2-methylbenzoic acid
• 2-Methyl-6-nitrobenzonic acid
• 6-Nitro-o-toluic acid (COOH=1)
• Benzoic acid, 2-methyl-6-nitro-
• 6-Methyl-2-nitrobenzoic acid
• 2-methyl-6-nitro-benzoic acid
• o-Toluic acid, 6-nitro-
• 2-methyl-6-nitrobenzoicacid
• MLS002152875
• JM85Y56DX1
• CCXSGQZMYLXTOI-UHFFFAOYSA-N
• SMR001224490
• Nitrotoluylsaure
• nitro-ortho-toluic acid
• PubChem14045
• DSSTox_CID_5639
• DSSTox_RID
• NCGC00257755-01
• CHEMBL1300395
• Tox21_200201
• EN300-24070
• cid_16097
• SY003788
• HMS3039A14
• MFCD00007267
• DTXSID7025639
• InChI=1/C8H7NO4/c1-5-3-2-4-6(9(12)13)7(5)8(10)11/h2-4H,1H3,(H,10,11
• NS00024369
• Q27281578
• FT-0612995
• BDBM74245
• SCHEMBL33666
• CS-W007508
• AKOS001309987
• GS-4418
• A4326
• AM20060849
• CAS-13506-76-8
• 13506-76-8
• AC-3082
• A2886
• EINECS 236-833-3
• 2-Methyl-6-nitrobenzoic acid, 97%
• METHYL-6-NITROBENZOIC ACID, 2-
• J-510027
• CL8056
• UNII-JM85Y56DX1
• NCGC00091581-01
• DTXCID205639
• NCGC00091581-02
• Z168878268
• DB-011077
• o-Toluic acid, 6-nitro- (6CI,8CI); 2-Methyl-6-nitrobenzoic acid; 6-Methyl-2-nitrobenzoic acid; 6-Nitro-o-toluic acid
• BBL103670
• STL557480

• MDL： MFCD00007267
• Inchi： 1S/C8H7NO4/c1-5-3-2-4-6(9(12)13)7(5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： CCXSGQZMYLXTOI-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1C)[N+](=O)[O-])=O
• BRN： 2050804

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: Grayish yellow crystalline powder
• Density: 1.4283 (rough estimate)
• Melting Point: 155.0 to 158.0 deg-C
• Boiling Point: 314.24°C (rough estimate)
• Flash Point: 159.6℃
• Refractive Index: 1.5468 (estimate)
• PSA: 83.12000
• LogP: 2.12460
• Solubility: Insoluble
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-methyl-6-nitro-benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters